Cas no 899350-45-9 (2-Amino-4-(3-methoxyphenyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-Amino-4-(3-methoxyphenyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 899350-45-9
• MF: C₁₁H₁₀N₂O₃S
• MW: 250.273701190948
• CID: 5528782
• Update Time: 2025-06-10

2-Amino-4-(3-methoxyphenyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-amino-4-(3-methoxyphenyl)-
• 2-Amino-4-(3-methoxyphenyl)-1,3-thiazole-5-carboxylic acid
• Otava-bb 1988623

• Inchi： 1S/C11H10N2O3S/c1-16-7-4-2-3-6(5-7)8-9(10(14)15)17-11(12)13-8/h2-5H,1H3,(H2,12,13)(H,14,15)
• InChI Key： NZYYLLJYHMRQAQ-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C2=CC=CC(OC)=C2)N=C1N

Experimental Properties

• Density: 1.420±0.06 g/cm3(Predicted)
• Boiling Point: 468.7±30.0 °C(Predicted)
• pka: 1.87±0.36(Predicted)

Additional information on 2-Amino-4-(3-methoxyphenyl)-1,3-thiazole-5-carboxylic acid

Comprehensive Overview of 2-Amino-4-(3-methoxyphenyl)-1,3-thiazole-5-carboxylic acid (CAS No. 899350-45-9)

2-Amino-4-(3-methoxyphenyl)-1,3-thiazole-5-carboxylic acid (CAS No. 899350-45-9) is a specialized organic compound belonging to the thiazole family, a class of heterocyclic compounds known for their diverse applications in medicinal chemistry, agrochemicals, and material science. The compound features a thiazole core substituted with an amino group, a 3-methoxyphenyl moiety, and a carboxylic acid functional group, making it a versatile intermediate for further chemical modifications. Its unique structure has garnered attention in pharmaceutical research, particularly in the development of novel bioactive molecules and drug candidates.

In recent years, the demand for thiazole derivatives like 2-Amino-4-(3-methoxyphenyl)-1,3-thiazole-5-carboxylic acid has surged due to their potential in addressing modern healthcare challenges. Researchers are exploring its role in anti-inflammatory, antimicrobial, and anticancer applications, aligning with the growing interest in targeted therapies and precision medicine. The compound's methoxyphenyl group enhances its lipophilicity, which is critical for improving drug bioavailability and cell membrane penetration—a hot topic in drug discovery forums and AI-driven research platforms.

The synthesis of 2-Amino-4-(3-methoxyphenyl)-1,3-thiazole-5-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Its carboxylic acid moiety allows for further derivatization, such as esterification or amide formation, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This adaptability makes it a valuable tool for chemists working on high-throughput screening and fragment-based drug design, two trending methodologies in computational chemistry and AI-assisted drug development.

From an industrial perspective, CAS No. 899350-45-9 is often sourced for custom synthesis and contract research organizations (CROs), catering to the needs of pharmaceutical and biotech companies. Its applications extend to fluorescence probes and molecular imaging, areas gaining traction due to advancements in diagnostic technologies. Environmental and regulatory considerations are also pivotal, with emphasis on green chemistry principles to optimize its synthesis routes—a subject frequently searched in sustainable chemistry databases.

In summary, 2-Amino-4-(3-methoxyphenyl)-1,3-thiazole-5-carboxylic acid represents a multifaceted compound bridging medicinal chemistry and material science. Its relevance in drug discovery pipelines, coupled with its structural flexibility, positions it as a compound of enduring interest. As AI and machine learning continue to revolutionize chemical space exploration, this thiazole derivative is poised to play a pivotal role in next-generation therapeutic innovations.